(2Z)-4-chloro-2-(3-methyl-1,3-benzothiazol-2-ylidene)-3-oxobutanenitrile

• IUPAC Name: (2Z)-4-chloro-2-(3-methyl-1,3-benzothiazol-2-ylidene)-3-oxobutanenitrile
• InChI: InChI=1S/C12H9ClN2OS/c1-15-9-4-2-3-5-11(9)17-12(15)8(7-14)10(16)6-13/h2-5H,6H2,1H3/b12-8-
• InChI Key: VERRKXDKAXNOQK-WQLSENKSSA-N
• Canonical SMILES: CN1C2=CC=CC=C2SC1=C(C#N)C(=O)CCl
• Isomeric SMILES: CN\1C2=CC=CC=C2S/C1=C(/C#N)\C(=O)CCl
• Molecular Formula: C12H9ClN2OS
• Molecular Weight: 264.73 g/mol

Description

The compound is a derivative of 3-Methyl-2-benzothiazolinone. This parent compound is used in various scientific applications and is typically available as a monohydrate hydrochloride.

Scientific Research Applications

Synthesis of Heterocycles

Compounds similar to "(2Z)-4-chloro-2-(3-methyl-1,3-benzothiazol-2-ylidene)-3-oxobutanenitrile" are key intermediates in the synthesis of diverse benzothiazole derivatives. These heterocyclic compounds are synthesized through reactions with various nucleophiles, such as aniline, hydrazine hydrate, and ethanolamine, showcasing their utility in constructing complex organic molecules with potential biological activities (Zaki, Fadda, Samir, & Amer, 2006).

Development of Colorimetric Probes

Benzothiazole derivatives have been explored for their application in developing colorimetric probes for metal ions. A notable study described the synthesis of 2-azahetaryl-2-(oxoindolin-2-ylidene)acetonitriles as sensitive probes for Zn2+, indicating their potential in environmental monitoring and biochemical assays. These probes exhibit high sensitivity and selectivity towards Zn2+, with detailed structural and photophysical characterization supporting their application (Shcherban et al., 2022).

Photophysical Studies and Solar Cell Applications

The design and synthesis of functionalized unsymmetrical benzothiazole squaraine dyes demonstrate the application of benzothiazole derivatives in harvesting near-IR light. These dyes, studied through DFT/TDDFT calculations, show intense and wide absorption bands in the red/NIR wavelength region, highlighting their utility in dye-sensitized solar cells (DSSCs) and photophysical studies. This research underscores the potential of such compounds in renewable energy technologies (Kim et al., 2010).

Antimicrobial and Anticancer Agents

Benzothiazole-based compounds are investigated for their antimicrobial and anticancer activities. Novel synthetic pathways have led to the development of compounds exhibiting promising activities against various cancer cell lines and microbial strains. These findings suggest the potential of benzothiazole derivatives in medicinal chemistry for the development of new therapeutic agents (Rashid, Husain, & Mishra, 2012).